
Technical Support Center: Managing Zinc
Chloride in the Laboratory

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ZINC chloride

Cat. No.: B046589 Get Quote

This guide provides technical support for researchers, scientists, and drug development

professionals on managing the corrosive effects of zinc chloride (ZnCl₂) on laboratory

equipment.

Frequently Asked Questions (FAQs)
Q1: Why is zinc chloride corrosive to my lab equipment?

A1: Zinc chloride is hygroscopic, meaning it readily absorbs moisture from the atmosphere.

When dissolved, it can form acidic solutions that are corrosive, particularly to metals. The

presence of chloride ions can also compromise the passive protective layer of stainless steels,

leading to localized corrosion such as pitting.[1]

Q2: What personal protective equipment (PPE) should I use when handling zinc chloride?

A2: When handling zinc chloride, it is essential to wear appropriate PPE to prevent skin and

eye contact. This includes chemical safety goggles or a face shield, chemical-resistant gloves

(such as nitrile rubber), and a lab coat or protective suit.[2][3] Work should be conducted in a

well-ventilated area, preferably under a chemical fume hood, to avoid inhalation of dust or

fumes.[4]

Q3: How should I store zinc chloride in the lab?
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A3: Zinc chloride should be stored in a cool, dry, well-ventilated area in a tightly sealed,

airtight container to protect it from moisture.[5][6] It should be kept away from incompatible

materials such as strong oxidizing agents and strong bases.[7]

Q4: What is the proper procedure for cleaning a zinc chloride spill?

A4: For a minor spill, first ensure the area is well-ventilated and you are wearing appropriate

PPE. Avoid generating dust. Use a dry cleanup method by sweeping the spilled solid into a

suitable, labeled container for disposal. Do not use water to clean up the initial spill as this can

create a corrosive solution. After the solid is removed, the area can be cleaned with water. For

larger spills, it's important to contain the spill and prevent it from entering drains or waterways.

[7][8][9][10]

Q5: How do I dispose of zinc chloride waste?

A5: Zinc chloride waste should be treated as hazardous waste. One method of disposal

involves neutralizing a dilute aqueous solution of the waste with a base like soda ash (sodium

carbonate) and then flushing it down the drain with plenty of water, in accordance with local

regulations.[9] Always consult your institution's specific waste disposal guidelines.

Troubleshooting Guide
Problem 1: I've noticed pitting or discoloration on my stainless steel (SS) equipment after using

a zinc chloride solution.

Cause: This is likely due to chloride-induced corrosion. Stainless steel's resistance to

corrosion depends on a passive chromium oxide layer, which can be broken down by

chloride ions, leading to localized pitting. This is more common with lower grades of stainless

steel (like SS 304) and at elevated temperatures.[11]

Immediate Action:

Immediately cease using the equipment with zinc chloride.

Thoroughly clean the equipment with deionized water and a non-abrasive cleaner to

remove all traces of zinc chloride.
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Inspect the extent of the corrosion.

Long-Term Solution:

For applications involving zinc chloride, especially when heated, upgrade to a more

resistant grade of stainless steel, such as SS 316, or consider using borosilicate glass or

PTFE-lined equipment.

Avoid prolonged contact and high temperatures when using zinc chloride with stainless

steel.

Problem 2: My plastic tubing has become brittle and cracked after contact with a zinc chloride
solution.

Cause: The plastic material is likely not chemically compatible with the zinc chloride
solution at the concentration and temperature of your experiment. Chemical attack can

cause materials to lose their flexibility and structural integrity.

Immediate Action:

Safely stop the fluid transfer and replace the tubing.

Consult a chemical compatibility chart to identify a suitable replacement material.

Long-Term Solution:

Use tubing made from highly resistant plastics like PTFE or PVDF for handling zinc
chloride solutions. Always verify the chemical compatibility of any plastic for your specific

operating conditions (concentration and temperature).

Material Compatibility Data
The following tables summarize the compatibility of common laboratory materials with zinc
chloride solutions.

Table 1: Metal Compatibility with Zinc Chloride
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Material
Zinc Chloride
Concentration

Temperature
Corrosion
Rate

Recommendati
on

Stainless Steel

304

Plating Solution

(100 g/L)

Room Temp

(35°C)

6.36 mdd

(accelerated in

NaCl)

Not

recommended

for prolonged

contact,

especially with

other chlorides

present.[12]

Stainless Steel

316

Molten Salt

(NaCl-KCl-ZnCl₂)
500°C 195 µm/year

Suitable for lower

temperatures

and

concentrations;

more resistant

than SS 304.[10]

[13]

Carbon Steel
Zinc Nitrate

Hexahydrate
Not Specified

214.32

mg/cm²·year

Not

Recommended.

Aluminum
Zinc Nitrate

Hexahydrate
Not Specified

61.78

mg/cm²·year

Not

recommended

for long-term

use.

Copper
Zinc Nitrate

Hexahydrate
Not Specified

121.14

mg/cm²·year

Not

Recommended.

Table 2: Plastic Compatibility with Saturated Aqueous Zinc Chloride Solutions
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Material Temperature: 20°C (68°F)
Temperature: 50-60°C (122-
140°F)

Polypropylene (PP) Satisfactory Satisfactory

Low-Density Polyethylene

(LDPE)
Satisfactory Some effect after 7 days

High-Density Polyethylene

(HDPE)
Satisfactory Satisfactory

Polytetrafluoroethylene (PTFE) Excellent Excellent

Data sourced from various chemical compatibility charts.[2][5][6][9][14][15][16][17][18][19][20]

Table 3: Glass and Ceramic Compatibility with Zinc Chloride

Material Recommendation

Borosilicate Glass 3.3
Highly resistant to zinc chloride solutions at

various concentrations and temperatures.[5][15]

Alumina Ceramic Resistant.[5]

Experimental Protocols
Methodology for Evaluating Metal Corrosion (Based on ASTM G31)

This protocol outlines a standardized method for determining the corrosion rate of metals in a

zinc chloride solution via weight loss.

Specimen Preparation:

Prepare triplicate specimens (coupons) of the metal to be tested with a known surface

area.

Clean the specimens to remove any surface contaminants using a suitable solvent, then

rinse with deionized water and dry.
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Weigh each specimen to the nearest 0.1 mg.

Test Setup:

Immerse each specimen in a separate vessel containing the zinc chloride solution of the

desired concentration. The volume of the solution should be sufficient to avoid significant

changes in corrosivity during the test.

Place the vessels in a constant temperature bath set to the desired experimental

temperature.

Ensure the specimens are fully immersed and not in contact with each other or the vessel

walls.

Exposure and Evaluation:

Expose the specimens for a predetermined period (e.g., 24, 48, 96 hours).

After exposure, remove the specimens and gently clean them to remove corrosion

products according to standard procedures.

Rinse with deionized water and ethanol, then dry completely.

Reweigh the specimens to the nearest 0.1 mg.

Corrosion Rate Calculation:

Calculate the corrosion rate (CR) in millimeters per year (mm/y) using the following

formula: CR = (K × W) / (A × T × D) Where:

K = a constant (8.76 × 10⁴)

W = mass loss in grams

A = surface area in cm²

T = exposure time in hours

D = density of the metal in g/cm³
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Methodology for Evaluating Plastic Chemical Resistance (Based on ASTM D543)

This protocol describes a method for assessing the resistance of plastics to zinc chloride
solutions.

Specimen Preparation:

Use at least five specimens of the plastic material for each condition being tested.

Measure and record the initial weight, dimensions (length, width, thickness), and

appearance of each specimen.

If mechanical properties are to be assessed, prepare additional sets of specimens for

tensile testing.

Test Procedure (Immersion Test - Practice A):

Completely immerse the specimens in the zinc chloride solution at the specified

concentration and temperature.

Place the sealed container in an oven or leave at room temperature for the agreed-upon

duration.

Post-Exposure Evaluation:

After the exposure period, remove the specimens from the solution and rinse with

deionized water.

Pat the specimens dry and re-measure their weight and dimensions.

Visually inspect for any changes in appearance, such as discoloration, swelling, cracking,

or crazing.

Conduct mechanical tests (e.g., tensile strength and elongation) on the exposed

specimens and compare the results to unexposed control specimens.

Reporting:
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Report the percentage change in weight and dimensions.

Describe any changes in appearance.

Report the percentage retention of mechanical properties compared to the control group.

Visualizations

Start: Experiment with ZnCl₂

Is the temperature > 100°C?

Is the solution highly concentrated?

No

Use Borosilicate Glassware

Yes

What type of equipment is needed?

No

Use SS 316 (short duration, monitor for corrosion)

Yes

Reaction Vessel / Beaker

Use PTFE or PFA labware/tubing

Tubing / Liners

Use Polypropylene or HDPE (for room temp, moderate conc.)

Storage / Transfers

Avoid SS 304

Click to download full resolution via product page

Caption: Material selection guide for zinc chloride experiments.
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Corrosion Suspected
(e.g., pitting, discoloration, material failure)

Safely stop experiment and isolate equipment

Thoroughly clean with DI water and appropriate cleaner

Visually inspect for damage (pitting, cracks, swelling)

Is the equipment damaged?

Discard and replace equipment

Yes

Review material compatibility for the experimental conditions

No

Select a more resistant material (e.g., upgrade from SS 304 to SS 316, or use glass/PTFE)

Monitor new equipment closely during use

Click to download full resolution via product page

Caption: Troubleshooting workflow for suspected corrosion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b046589#managing-the-corrosive-effects-of-zinc-
chloride-on-lab-equipment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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